Cas no 2172204-72-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2172204-72-5
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5812920
• PubChem ID: 165875161
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid
• EN300-1489950
• 2172204-72-5
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C24H23N3O5S/c1-14(10-21(28)25-11-22-27-20(13-33-22)23(29)30)26-24(31)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13-14,19H,10-12H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： RKCWTTTYYNOIFE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CNC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid: A Comprehensive Overview

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid, with CAS No. 2172204-72-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido chain, and a thiazole ring system. The combination of these structural elements renders the compound uniquely suited for various applications in drug discovery and chemical synthesis.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in the synthesis of bioactive molecules or as an intermediate in more complex structures. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is also a common motif in pharmaceuticals due to its ability to modulate biological activity through various interactions.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of similar structures in the design of inhibitors for enzymes involved in cancer pathways. The butanamido chain may play a critical role in enhancing the compound's bioavailability or its ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group with the butanamido chain and the subsequent incorporation into the thiazole framework. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize these reactions, reflecting the ongoing advancements in synthetic chemistry.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound for further optimization. However, extensive preclinical studies are required to fully elucidate its pharmacokinetic properties and safety profile.

The integration of cutting-edge research methodologies has significantly enhanced our understanding of this compound's properties. For example, computational modeling has provided insights into its molecular interactions with target proteins, while analytical techniques such as NMR and mass spectrometry have confirmed its structural integrity.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-thiazole-4-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery. Its unique structure and promising biological activity make it a subject of continued interest among researchers in academia and industry alike.